4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride

• IUPAC Name: 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenylbut-2-yn-1-ol;hydrochloride
• InChI: InChI=1S/C22H27NO2.ClH/c1-2-3-16-23(18-19-24)17-10-15-22(25,20-11-6-4-7-12-20)21-13-8-5-9-14-21;/h4-9,11-14,24-25H,2-3,16-19H2,1H3;1H
• InChI Key: OWCIOHPKWPZALW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCO)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O.Cl
• Molecular Formula: C22H28ClNO2
• Molecular Weight: 373.9 g/mol

Description

4-[Butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride, also known as BHOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BHOB is a selective inhibitor of the protein kinase C (PKC) family, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has been extensively studied for its potential applications in various fields. In the field of cancer research, 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has been shown to inhibit the growth of several cancer cell lines, including breast cancer, prostate cancer, and leukemia. 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride achieves this by selectively inhibiting the PKC family, which is known to be overexpressed in many cancer cells. In addition, 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.
4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has also been studied for its potential applications in the field of neuroscience. PKC is known to play a crucial role in synaptic plasticity, which is the ability of the brain to modify its neural connections in response to environmental stimuli. 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has been shown to enhance synaptic plasticity and improve cognitive function in animal models.

Mechanism of Action

4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride selectively inhibits the PKC family by binding to the regulatory domain of the enzyme. This prevents the activation of PKC by diacylglycerol (DAG) and calcium, which are important signaling molecules in many cellular processes. By inhibiting PKC, 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride disrupts several cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has been shown to have several biochemical and physiological effects. In cancer cells, 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride inhibits cell proliferation and induces apoptosis. In neurons, 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride enhances synaptic plasticity and improves cognitive function. 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride is its selectivity towards the PKC family, which allows for specific inhibition of the enzyme without affecting other signaling pathways. 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride also has a relatively low toxicity profile, which makes it a promising candidate for drug development. However, 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride has limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride research. One area of interest is the development of 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride analogs with improved solubility and bioavailability. Another area of interest is the development of 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride-based therapies for various diseases, including cancer and neurological disorders. Additionally, further studies are needed to elucidate the precise mechanisms of action of 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride and its effects on various cellular processes.

Synthesis Methods

4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride can be synthesized through several methods. One of the most commonly used methods is the reaction of 1,1-diphenyl-2-butyn-1-ol with butylamine and 2-bromoethanol in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain 4-[butyl(2-hydroxyethyl)amino]-1,1-diphenyl-2-butyn-1-ol hydrochloride hydrochloride. The purity of the compound can be improved through further purification techniques such as recrystallization or column chromatography.